Cas no 1806757-41-4 (6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1806757-41-4
• MF: C₈H₆F₄N₂O₃
• MW: 254.138455867767
• CID: 4812883
• Update Time: 2025-08-05

6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O3/c1-4-2-5(3-9)13-7(14(15)16)6(4)17-8(10,11)12/h2H,3H2,1H3
• InChI Key： JZBUYEXGELPOKZ-UHFFFAOYSA-N
• SMILES： FCC1C=C(C)C(=C([N+](=O)[O-])N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine

Introduction to 6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806757-41-4)

6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine, identified by its CAS number 1806757-41-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its versatility in drug design and development. The presence of multiple functional groups, including a fluoromethyl, a methyl, a nitro, and a trifluoromethoxy moiety, endows this molecule with unique chemical properties that make it a promising candidate for various biochemical applications.

The structural composition of 6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine is meticulously designed to facilitate interactions with biological targets, making it an attractive scaffold for the synthesis of novel therapeutic agents. The fluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, while the trifluoromethoxy group contributes to lipophilicity and electron-withdrawing effects. These features are critical in optimizing pharmacokinetic profiles and improving drug efficacy.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various diseases, including cancer, inflammation, and infectious disorders. The nitro group in 6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine serves as a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities. This adaptability has made this compound a valuable tool in medicinal chemistry libraries.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cellular signaling pathways, and their dysregulation is often associated with numerous pathological conditions. The pyridine core and the electron-withdrawing groups present in 6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine are well-suited for designing molecules that can selectively inhibit aberrant kinase activity. Recent studies have demonstrated that pyridine-based inhibitors can effectively modulate signaling cascades involved in tumor growth and progression.

Furthermore, the compound's structural features make it an excellent candidate for exploring structure-activity relationships (SARs). By systematically modifying the functional groups attached to the pyridine ring, researchers can gain insights into how different chemical moieties influence biological activity. This approach has been instrumental in optimizing lead compounds for clinical development. For instance, modifications involving the fluoromethyl or trifluoromethoxy groups have been shown to enhance binding affinity to target proteins while minimizing off-target effects.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluoroatoms are frequently incorporated into drug molecules due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. In 6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine, the fluorine atom contributes to these desirable characteristics, making it an ideal candidate for further derivatization. Researchers have leveraged this property to develop fluorinated analogs with enhanced therapeutic potential.

Another area where this compound shows promise is in the development of antiviral agents. The unique electronic distribution around the pyridine ring allows for interactions with viral proteases and polymerases, which are essential for viral replication. By designing molecules that mimic natural substrates or inhibit key enzymatic steps, researchers can develop strategies to combat viral infections effectively. The nitro group's reactivity also provides opportunities for covalent bond formation with viral targets, leading to potent antiviral activity.

The synthesis of 6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites on the molecule.

In conclusion,6-(Fluoromethyl)-4-methyl-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806757-41-4) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and potential applications across multiple therapeutic areas. Its unique combination of functional groups positions it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs.